4-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide

• IUPAC Name: 4-(4-fluorophenyl)sulfanyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]butanamide
• InChI: InChI=1S/C15H13FN4O3S/c16-10-3-5-11(6-4-10)24-9-1-2-13(21)18-15-20-19-14(22-15)12-7-8-17-23-12/h3-8H,1-2,9H2,(H,18,20,21)
• InChI Key: WPBWIPJATLUISM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCCC(=O)NC2=NN=C(O2)C3=CC=NO3
• Molecular Formula: C15H13FN4O3S
• Molecular Weight: 348.4 g/mol

Description

4-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of novel compounds with the core structure of oxadiazole scaffolds, including derivatives similar to "4-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide," has been extensively studied. These compounds have been evaluated for their inhibitory potential against specific enzymes, showing potent activity. For instance, novel indole-based hybrid oxadiazole scaffolds have been synthesized and evaluated for their urease inhibition potential, highlighting the significance of such structures in developing enzyme inhibitors (Nazir et al., 2018).

Antimicrobial and Anticancer Activities

Research has also focused on the antimicrobial and anticancer activities of compounds bearing the oxadiazole moiety. Such studies involve the synthesis of derivatives and their subsequent screening against various cancer cell lines and microbial strains. The evaluation of these compounds provides insights into their potential as therapeutic agents in treating cancer and infections. For example, a study synthesized and evaluated new N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives as lipoxygenase inhibitors, underscoring their relevance in medicinal chemistry research (Aziz‐ur‐Rehman et al., 2016).

Photophysical and Electrochemical Studies

Furthermore, the photophysical and electrochemical properties of such compounds are subjects of interest, leading to their potential application in materials science. Studies exploring the fluorescence resonance energy transfer (FRET) using core-shell quantum dots and oxadiazole-based fluorescent probes exemplify the utility of these compounds beyond biomedical applications (Pujar et al., 2017).